Cas no 2172052-03-6 (1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172052-03-6
• MF: C₂₆H₂₁BrN₂O₆
• MW: 537.358746290207
• CID: 6362199
• PubChem ID: 165575750
• Update Time: 2025-11-01

1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
• 2172052-03-6
• EN300-1542507
• 1-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-hydroxyazetidine-3-carboxylic acid

• Inchi： 1S/C26H21BrN2O6/c27-21-11-15(23(30)29-13-26(34,14-29)24(31)32)9-10-22(21)28-25(33)35-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,34H,12-14H2,(H,28,33)(H,31,32)
• InChI Key： WGFOYEIBGASORR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(N1CC(C(=O)O)(C1)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.05830g/mol
• Monoisotopic Mass: 536.05830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Additional information on 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172052-03-6)

1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid, identified by its CAS number 2172052-03-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a bromo substituent, a fluoren-9-yl methoxycarbonyl amino group, and a benzoyl moiety, all integrated within a hydroxyazetidine backbone. Such structural complexity often correlates with unique pharmacological properties, which have prompted researchers to explore its potential in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The hydroxyazetidine scaffold, in particular, has been recognized for its versatility in designing molecules with enhanced binding affinity and selectivity towards biological targets. The presence of the bromo group in the molecule may contribute to its reactivity, enabling further functionalization and derivatization, which is crucial for optimizing its pharmacological profile.

The fluoren-9-yl methoxycarbonyl group is another notable feature of this compound, as it introduces a bulky aromatic moiety that can influence both the solubility and the interactions with biological targets. This group is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic properties. The combination of these structural elements suggests that 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid could exhibit multiple modes of action, making it a valuable candidate for further investigation.

Current research in the field of drug discovery increasingly emphasizes the importance of targeting specific biological pathways to achieve therapeutic efficacy while minimizing side effects. The structural features of this compound make it a promising candidate for investigating its potential as an inhibitor or modulator of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The bromo substituent, for instance, has been shown to enhance binding interactions with certain protein targets, which could be exploited for designing more potent and selective drugs.

Moreover, the hydroxyazetidine core is known for its ability to mimic natural amino acids, which can be advantageous in designing peptidomimetics. These peptidomimetics often exhibit improved pharmacokinetic properties compared to their peptide counterparts due to their resistance to enzymatic degradation. The presence of additional functional groups such as the benzoyl moiety can further modulate the pharmacological properties of the molecule, enhancing its binding affinity and selectivity.

Recent studies have demonstrated that compounds containing the fluoren-9-yl methoxycarbonyl group often exhibit enhanced photostability and fluorescence properties, which can be useful in diagnostic imaging and probe development. This characteristic makes 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid not only a potential therapeutic agent but also a valuable tool for biochemical assays and drug screening platforms.

In conclusion, 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172052-03-6) represents a fascinating molecule with a rich structural framework that holds significant promise for pharmaceutical applications. Its unique combination of functional groups positions it as a compelling candidate for further exploration in drug discovery, particularly in the development of novel therapeutics targeting complex diseases. As research continues to uncover new biological insights and synthetic methodologies, compounds like this are likely to play an increasingly important role in advancing medical science.